![molecular formula C16H14O2 B030557 1,2-Dibenzoylethane CAS No. 495-71-6](/img/structure/B30557.png)
1,2-Dibenzoylethane
Overview
Description
1,2-Dibenzoylethane, also known as DBE, is an organic compound that has a wide range of uses in scientific research and industrial applications. It is a colorless liquid with a boiling point of 192°C and a melting point of -97°C. DBE is a hydrocarbon with the chemical formula C6H4(OCH2CH2)2 and is composed of two benzene rings connected by an ethylene group. It is a highly reactive compound and is used in a variety of chemical reactions.
Scientific Research Applications
Organic Synthesis and Catalysis : 1,1,2-Tribenzoylethylene, a compound related to 1,2-Dibenzoylethane, is used in organic synthesis and catalysis (Dien & Lutz, 1956).
Chemical Reactions : Dibenzoylethylene reacts with hydriodic acid to produce dibenzoylethane efficiently, highlighting its potential in various chemical reactions (Greenberg, 2000).
Ambient Air Analysis : Methods have been developed for determining trace concentrations of 1,2-dibromoethane and 1,2-dichloroethane in ambient air, showcasing its application in environmental monitoring (Jonsson & Berg, 1980).
Electrocatalytic Reduction : In the presence of 1,2-dibromo-1,2-diphenylethane, o-Carborane has been used as an electron-transfer mediator for the electrocatalytic reduction, indicating its role in improving reaction yields (Hosoi et al., 2011).
Photolysis and Dehalogenation : Phenacyl bromide dehalogenation and photolysis of methyl phenacyl sulfoxide both lead to the production of this compound, demonstrating its role in various chemical processes (Nozaki et al., 1972).
Crown Ether Chemistry : Dibenzo-30-crown-10 complexes with alkali cations showing various structures and stability constants indicating its application in the study of non-covalent interactions (Amini & Shamsipur, 1991).
Organometallic Chemistry : The study of dibenzo[b,e]-7,7,8,8-tetraalkyl-7,8-disilabicyclo[2.2.2]octa-2,5-dienes reveals insights into their electronic properties and potential applications in materials science (Kyushin et al., 1996).
Crystallography : Crystal structures of various derivatives of this compound help in understanding molecular conformation and design in solid-state chemistry (Cannon et al., 1986).
Homogeneous Catalysis : Direct coupling of oxazolines and N-heterocyclic carbenes involving this compound derivatives offers a new class of ligands for catalysis (César et al., 2002).
Coordination Polymers : Zn(II) coordination polymer nanospheres derived from related compounds can selectively sense and adsorb substances from solutions, indicating potential applications in sensing and purification (Hu et al., 2015).
Mechanism of Action
Target of Action
1,2-Dibenzoylethane is a complex organic compound with the molecular formula C16H14O2 It has been found to be effective in inhibiting the formation of mammary dmba-dna adducts .
Mode of Action
It is known to inhibit the formation of mammary dmba-dna adducts . This suggests that it may interact with DNA or enzymes involved in DNA adduct formation, thereby preventing the formation of these potentially harmful structures.
Biochemical Pathways
This compound’s inhibitory effect on mammary DNA adduct formation is associated with increased liver activities of glutathione S-transferase , QR , and 7-ethoxyresorufin-O-deethylase . These enzymes play crucial roles in the detoxification of harmful substances in the body, suggesting that this compound may influence these biochemical pathways.
Pharmacokinetics
Its solubility in acetone and insolubility in water suggest that it may have good lipid solubility, which could influence its absorption and distribution within the body.
Result of Action
The primary known effect of this compound is its ability to inhibit the formation of mammary DMBA-DNA adducts . This suggests that it may have potential protective effects against DNA damage, which is often a precursor to cancer development.
Action Environment
It is also noted to be incompatible with strong oxidizing agents .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
1,2-Dibenzoylethane has been associated with increased liver activities of glutathione S-transferase, QR, and 7-ethoxyresorufin-O-deethylase . These enzymes play crucial roles in the detoxification process, suggesting that this compound may interact with these biomolecules and influence their activities.
Cellular Effects
The inhibitory effect of this compound on mammary DMBA-DNA adduct formation suggests that it may have significant effects on cellular processes
Molecular Mechanism
It is known to inhibit the formation of mammary DMBA-DNA adducts, which suggests it may interact with DNA and potentially influence gene expression
Metabolic Pathways
Given its interaction with enzymes such as glutathione S-transferase, QR, and 7-ethoxyresorufin-O-deethylase , it is likely that this compound is involved in metabolic pathways related to detoxification.
properties
IUPAC Name |
1,4-diphenylbutane-1,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-10H,11-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSWWFLDIIGGSJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CCC(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30197811 | |
Record name | 1,4-Butanedione, 1,4-diphenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30197811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
495-71-6 | |
Record name | 1,4-Diphenyl-1,4-butanedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=495-71-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4-Butanedione, 1,4-diphenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000495716 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 495-71-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=402168 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,4-Butanedione, 1,4-diphenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30197811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are some of the synthetic routes to obtain 1,2-dibenzoylethane?
A1: Several methods have been reported for the synthesis of this compound. One approach involves the dehalogenation of phenacyl bromide using lower-oxidation-state metallic ions complexed with DMSO []. Another method utilizes the photolysis of methyl phenacyl sulfoxides, with the product distribution being influenced by the pH of the reaction mixture and benzene-ring substituents []. Additionally, this compound can be obtained as a dimerization product during the electrochemical reduction of N-phenacylpyridinium ions [].
Q2: What is the molecular structure of this compound and its conformational preference in the solid state?
A2: this compound (C16H14O2, molecular weight 238.28 g/mol) exists primarily in the keto form and adopts an antiperiplanar conformation about the central carbon-carbon bond in the solid state. This conformation has been confirmed through X-ray diffraction studies [].
Q3: Can this compound be used as a precursor for other heterocyclic compounds?
A3: Yes, this compound can undergo cyclization reactions to form furan derivatives. Studies have shown that reacting this compound with strong acids like sulfuric acid or aluminum trichloride leads to the formation of 2,5-diphenylfuran radical cation []. This reaction proceeds through an intramolecular cyclization mechanism.
Q4: How does the structure of this compound relate to its ability to form chelating ligands?
A4: The 1,4-diketone moiety present in this compound can act as a valuable building block for synthesizing various chelating ligands. For instance, it can be used to create bis-β-diketonato ligands. These ligands exhibit chirality due to the orthogonal twisting of the two non-symmetric diketonato moieties, making them suitable for developing chiral metal complexes [, ].
Q5: How do substituents on the benzene rings of this compound derivatives affect the properties of their metal complexes?
A6: Substituents on the benzene rings can significantly influence the properties of the resulting metal complexes. For example, replacing the terminal ligands in a dinuclear palladium complex containing a symmetric bis-β-diketonato ligand with non-symmetric β-diketonates can induce axial chirality in the complex [].
Q6: What analytical techniques are commonly used to characterize this compound and its derivatives?
A7: Various techniques are employed to characterize this compound and its derivatives. X-ray diffraction is used to determine the crystal structure and conformation of the molecule []. Electron spin resonance (ESR) and electron nuclear double resonance (ENDOR) spectroscopy help analyze the radical cations formed during cyclization reactions []. UV and CD spectroscopy, coupled with time-dependent density-functional theory (TDDFT) calculations, are useful for studying the electronic structure and chiroptical properties of metal complexes containing this compound derivatives [, ].
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